Cas no 2891580-59-7 (tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate)

• Product Name: tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate
• CAS No: 2891580-59-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6777067
• PubChem ID: 166638466
• Update Time: 2026-03-12

tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• PS-21038
• F86336
• 2891580-59-7
• TERT-BUTYL (2S)-2-METHYL-4-OXO-AZEPANE-1-CARBOXYLATE
• (2S)-1-Boc-2-methyl-4-oxo-azepane
• MFCD34646513
• tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate

• Inchi： 1S/C12H21NO3/c1-9-8-10(14)6-5-7-13(9)11(15)16-12(2,3)4/h9H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： WWOXIDDANMMCNY-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C[C@@H]1C)=O)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate

tert-Butyl (2S)-2-Methyl-4-Oxo-Azepane-1-Carboxylate (CAS No. 2891580-59-7): An Overview

tert-Butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate (CAS No. 2891580-59-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate is notable for its seven-membered azepane ring, which is substituted with a tert-butyl group and a methyl group. The presence of the oxo group at the C4 position adds to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate in the development of drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective properties, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurological applications, tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate has also been explored for its anti-inflammatory and analgesic properties. Research conducted at the University of California, San Francisco, showed that this compound can effectively inhibit the production of pro-inflammatory cytokines, suggesting its potential use in managing chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the tert-butyl and methyl groups. Advanced techniques such as chiral catalysis and asymmetric synthesis have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications.

The physicochemical properties of tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 135 to 137°C. The compound is moderately soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various formulation strategies in drug development.

In terms of biological activity, tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in neurodegeneration and inflammation. For example, it has been shown to inhibit the activation of microglia, a type of immune cell found in the central nervous system, thereby reducing neuroinflammation.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate. Early-phase trials have reported favorable outcomes, with patients showing improved cognitive function and reduced symptoms of inflammation. These findings have generated significant interest from both academic researchers and pharmaceutical companies.

The future prospects for tert-butyl (2S)-2-methyl-4-oxo-azepane-1-carboxylate are promising. Ongoing research aims to further optimize its structure to enhance its therapeutic potential while minimizing side effects. Additionally, efforts are being made to develop more efficient synthetic methods to reduce production costs and improve scalability.

In conclusion, tert-butyl (2S)-2-methyl-4-oxyoazepane-1-carboxylate (CAS No. 2891580-59-7) represents an important class of compounds with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting neurological disorders, inflammation, and other diseases.